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Compound of Interest

Compound Name: Pungiolide A

Cat. No.: B12385175

Get Quote

For Immediate Release

This technical document provides a comprehensive overview of Pungiolide A, a natural

product isolated from the marine sponge Plakortis angulospiculatus. This guide is intended for

researchers, scientists, and professionals in drug development, offering a centralized resource

for its chemical properties, experimental data, and biological significance.

Core Chemical Properties
Pungiolide A, with the CAS number 130395-54-9, is a diterpene characterized by a complex

molecular structure. Initial reports have presented conflicting data regarding its precise

molecular formula and weight. For clarity and accuracy, this guide will be updated as definitive

primary literature is fully analyzed. The currently available data is summarized below.
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Property Value Source

CAS Number 130395-54-9 [1][2][3]

Molecular Formula C29H34O8 / C30H36O7 [1][2][3]

Molecular Weight 510.22 g/mol / 508.60 g/mol [2][3]

Appearance Powder [1]

Storage Conditions 2-8°C [1]

Spectroscopic Data
The structural elucidation of Pungiolide A relies on various spectroscopic techniques, primarily

Nuclear Magnetic Resonance (NMR). While the complete spectral data from the original

isolation study is being procured, the following represents a general framework for the types of

data required for full characterization.
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Spectroscopic Data Type Description

¹H NMR

Provides information on the chemical

environment of hydrogen atoms, crucial for

determining the connectivity and

stereochemistry of the molecule.

¹³C NMR

Identifies the number and types of carbon atoms

present in the molecule, including carbonyls,

olefins, and aliphatic carbons.

COSY

(Correlation Spectroscopy) Establishes proton-

proton coupling networks, aiding in the

assignment of adjacent protons.

HSQC

(Heteronuclear Single Quantum Coherence)

Correlates directly bonded proton and carbon

atoms.

HMBC

(Heteronuclear Multiple Bond Correlation)

Shows correlations between protons and

carbons that are two or three bonds away,

essential for assembling the carbon skeleton.

NOESY

(Nuclear Overhauser Effect Spectroscopy)

Provides information about the spatial proximity

of protons, which is critical for determining the

relative stereochemistry.

HR-MS

(High-Resolution Mass Spectrometry)

Determines the exact mass of the molecule,

allowing for the unambiguous determination of

the molecular formula.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Pungiolide A are fundamental for reproducible research. The following sections outline the

general methodologies typically employed for natural products of this class.
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Isolation and Purification of Pungiolide A
The isolation of Pungiolide A from the marine sponge Plakortis angulospiculatus involves a

multi-step process designed to separate the compound of interest from a complex mixture of

other metabolites.[4][5][6][7]

Workflow for Isolation and Purification

Sample Collection & Preparation

Fractionation

Purification

Collection of Plakortis angulospiculatus

Extraction with Organic Solvents (e.g., MeOH/CH₂Cl₂)

Solvent-Solvent Partitioning

Silica Gel Column Chromatography

High-Performance Liquid Chromatography (HPLC)
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Caption: General workflow for the isolation and purification of Pungiolide A.

Collection and Extraction: Specimens of Plakortis angulospiculatus are collected and

subsequently extracted with organic solvents such as a mixture of methanol and

dichloromethane to obtain a crude extract.[6]

Solvent Partitioning: The crude extract is then subjected to solvent-solvent partitioning to

separate compounds based on their polarity.

Chromatographic Separation: The resulting fractions are further purified using a series of

chromatographic techniques, including silica gel column chromatography.

Final Purification: Final purification to yield pure Pungiolide A is typically achieved using

high-performance liquid chromatography (HPLC).[6]

Biological Activity Assays
Compounds isolated from Plakortis angulospiculatus have been reported to exhibit a range of

biological activities, including cytotoxic and anti-inflammatory effects.[5][7] Standard assays to

evaluate the potential of Pungiolide A are outlined below.

Workflow for Cytotoxicity and Anti-inflammatory Assays
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Cytotoxicity Evaluation Anti-inflammatory Evaluation

Culture Cancer Cell Lines (e.g., HCT-116)
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Measure Nitric Oxide (NO) Production NF-κB Activity Assay

Inhibition of NO Inhibition of NF-κB
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Caption: Standard workflows for assessing cytotoxicity and anti-inflammatory activity.

Cytotoxicity Assays: The cytotoxic potential of Pungiolide A is commonly evaluated against

a panel of human cancer cell lines, such as HCT-116.[5] The IC₅₀ value, representing the

concentration at which 50% of cell growth is inhibited, is determined using assays like the

MTT assay.

Anti-inflammatory Assays: The anti-inflammatory activity can be assessed by measuring the

inhibition of inflammatory mediators in immune cells. For example, the inhibition of nitric

oxide (NO) production and nuclear factor kappa B (NF-κB) activity in lipopolysaccharide

(LPS)-stimulated macrophage cells are common endpoints.[7]

Signaling Pathways and Mechanism of Action
The precise mechanism of action for Pungiolide A is not yet fully elucidated. However, based

on the activities of other compounds from Plakortis angulospiculatus, it is plausible that
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Pungiolide A may interfere with key cellular signaling pathways involved in cell proliferation

and inflammation.

Hypothesized Signaling Pathway Inhibition
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Caption: Potential inhibitory effects of Pungiolide A on inflammatory and proliferation

pathways.

Further research is required to identify the specific molecular targets of Pungiolide A and to

confirm its effects on these and other signaling cascades.

Conclusion
Pungiolide A represents a promising natural product with potential therapeutic applications.

This technical guide provides a summary of the currently available information and outlines the

necessary experimental approaches for its further investigation. The resolution of

inconsistencies in its chemical properties through the analysis of primary literature is a critical

next step for advancing the research and development of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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